BENGHE Foundational & Exploratory

Check Availability & Pricing

The Discovery and Enduring Utility of 4-
Bromobenzenesulfonyl Chloride: A Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromobenzenesulfonyl chloride

Cat. No.: B119516

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromobenzenesulfonyl chloride (p-bromobenzenesulfonyl chloride, Brosyl chloride) is a
pivotal reagent in organic synthesis, prized for its role in the formation of sulfonamides and
sulfonate esters. This technical guide delves into the historical context of its discovery, presents
its key physicochemical properties in a consolidated format, provides detailed experimental
protocols for its synthesis and a representative reaction, and illustrates the underlying chemical
transformations through logical diagrams. While a singular "discovery" of this specific molecule
is not well-documented, its emergence is intrinsically linked to the broader development of
sulfonyl chlorides and their applications in the late 19th and early 20th centuries.

Historical Context: An Offshoot of the Hinsberg Test

The scientific journey of 4-bromobenzenesulfonyl chloride is best understood within the
context of the broader class of aromatic sulfonyl chlorides. A seminal moment in the history of
these reagents was the development of the Hinsberg Test in 1890 by the German chemist
Oscar Hinsberg.[1][2] This classical chemical test utilizes benzenesulfonyl chloride to
distinguish between primary, secondary, and tertiary amines.[1][2] The varying reactivity and
solubility of the resulting sulfonamides in alkaline solution provided a straightforward method
for amine characterization.
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While Hinsberg's original work focused on the unsubstituted benzenesulfonyl chloride, the
functionalization of the aromatic ring with substituents like bromine was a logical progression.
The introduction of a bromine atom at the para position provides a useful handle for further
synthetic transformations, such as cross-coupling reactions, and subtly modifies the reactivity
of the sulfonyl chloride group. The first synthesis of 4-bromobenzenesulfonyl chloride likely
occurred in the early to mid-20th century as part of the systematic exploration of substituted
aromatic sulfonyl chlorides for applications in organic synthesis and medicinal chemistry.

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of 4-
bromobenzenesulfonyl chloride is essential for its safe handling and effective use in
synthesis. The following table summarizes key quantitative data gathered from various

sources.

Property Value References
Molecular Formula CeH4BrClO2S [3]

Molecular Weight 255.52 g/mol [4]
Appearance White to light yellow crystalline 3]

solid
Melting Point 73-77 °C [41[5]
Boiling Point 153 °C at 15 mmHg [4]

Soluble in organic solvents
- such as acetone, chloroform,
Solubility _ [3]
and dichloromethane.

Insoluble in water.

CAS Number 98-58-8 [3]

Experimental Protocols
Synthesis of 4-Bromobenzenesulfonyl Chloride via
Chlorosulfonation of Bromobenzene
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This protocol describes a common and effective method for the laboratory-scale synthesis of 4-
bromobenzenesulfonyl chloride.

Materials:

Bromobenzene

Chlorosulfonic acid

Crushed ice

Cold water

Procedure:

 In a round-bottom flask equipped with a dropping funnel and a gas outlet connected to a gas
trap (to absorb the evolved HCI), place chlorosulfonic acid.

e Cool the flask in an ice-water bath.

o Slowly add bromobenzene dropwise to the stirred chlorosulfonic acid, maintaining the
temperature between 0-5 °C.[6]

 After the addition is complete, continue stirring the reaction mixture at room temperature for
a designated period (e.g., 4 hours) to ensure the reaction goes to completion.[6]

o Carefully and slowly pour the reaction mixture onto a large amount of crushed ice with
vigorous stirring.

e The solid precipitate of 4-bromobenzenesulfonyl chloride will form.

e Collect the solid product by vacuum filtration and wash it thoroughly with cold water to
remove any remaining acid.

e The crude product can be further purified by recrystallization from a suitable solvent, such as
a mixture of chloroform and petroleum ether.
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Synthesis of a Sulfonamide using 4-
Bromobenzenesulfonyl Chloride (Hinsberg-type
Reaction)

This protocol provides a general procedure for the reaction of 4-bromobenzenesulfonyl
chloride with a primary amine to form a sulfonamide.

Materials:

4-Bromobenzenesulfonyl chloride

A primary amine (e.g., aniline)

10% aqueous sodium hydroxide solution

Dilute hydrochloric acid

Procedure:

In a test tube or small flask, dissolve a small amount of the primary amine in the 10%
agueous sodium hydroxide solution.

¢ Add a molar equivalent of 4-bromobenzenesulfonyl chloride.
o Stopper the vessel and shake vigorously for 5-10 minutes.

¢ A clear solution should form as the sodium salt of the sulfonamide is soluble in the alkaline
medium.

» To isolate the sulfonamide, acidify the clear solution with dilute hydrochloric acid.
e The N-substituted-4-bromobenzenesulfonamide will precipitate out of the solution.
¢ Collect the solid product by vacuum filtration and wash with cold water.

e The product can be purified by recrystallization.
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Diagrams and Workflows
Synthesis of 4-Bromobenzenesulfonyl Chloride

Bromobenzene 4-Bromobenzenesulfonyl Chloride
Electrophilic Aromatic
Substitution byproduct
Chlorosulfonic Acid (CISO3H) HCI (gas)

Click to download full resolution via product page

Caption: Synthesis of 4-Bromobenzenesulfonyl Chloride.

Hinsberg Reaction with a Primary Amine
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Caption: Hinsberg Reaction with a Primary Amine.

Conclusion

4-Bromobenzenesulfonyl chloride, a derivative of the historically significant benzenesulfonyl
chloride, remains a cornerstone reagent in modern organic synthesis. Its utility in creating
sulfonamides, a key functional group in many pharmaceuticals, and its role as a versatile
synthetic intermediate underscore its continued importance. This guide provides researchers
and drug development professionals with a concise yet comprehensive overview of its historical
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context, physical properties, and practical application, facilitating its effective and safe
utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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